Cas no 1086395-20-1 (7-(Phenylmethyl)-1,7-diazaspiro4.5decane)
7-(Phenylmethyl)-1,7-diazaspiro4.5decane Chemical and Physical Properties
Names and Identifiers
-
- 7-Benzyl-1,7-diazaspiro[4.5]decane
- 1,7-Diazaspiro[4.5]decane, 7-(phenylmethyl)-
- 1-Oxa-7-azaspiro[4.5]decane (Hydrochloride)
- 9-benzyl-1,9-diazaspiro[4.5]decane
- 1,7-Diazaspiro[4.5]decane,7-(phenylmethyl)-
- FCH2837423
- AX8239044
- SCHEMBL10205914
- CS-13980
- DTXSID30737933
- AKOS016008033
- 1086395-20-1
- DB-369435
- CS-B0190
- 7-(Phenylmethyl)-1,7-diazaspiro4.5decane
-
- MDL: MFCD11223519
- Inchi: 1S/C15H22N2/c1-2-6-14(7-3-1)12-17-11-5-9-15(13-17)8-4-10-16-15/h1-3,6-7,16H,4-5,8-13H2
- InChI Key: OOKMXRYWLZPJSM-UHFFFAOYSA-N
- SMILES: N1CCCC21CN(CC1C=CC=CC=1)CCC2
Computed Properties
- Exact Mass: 230.178298710g/mol
- Monoisotopic Mass: 230.178298710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3
- XLogP3: 2.2
7-(Phenylmethyl)-1,7-diazaspiro4.5decane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM139425-1g |
7-benzyl-1,7-diazaspiro[4.5]decane |
1086395-20-1 | 95% | 1g |
$557 | 2021-08-05 | |
| TRC | D423115-5mg |
7-(Phenylmethyl)-1,7-diazaspiro[4.5]decane |
1086395-20-1 | 5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D423115-10mg |
7-(Phenylmethyl)-1,7-diazaspiro[4.5]decane |
1086395-20-1 | 10mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D423115-50mg |
7-(Phenylmethyl)-1,7-diazaspiro[4.5]decane |
1086395-20-1 | 50mg |
$ 275.00 | 2022-06-05 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D92750-100mg |
7-Benzyl-1,7-diazaspiro[4.5]decane |
1086395-20-1 | 98% | 100mg |
¥4462.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D92750-500mg |
7-Benzyl-1,7-diazaspiro[4.5]decane |
1086395-20-1 | 98% | 500mg |
¥8932.0 | 2023-09-08 | |
| Apollo Scientific | OR946490-100mg |
7-Benzyl-1,7-diazaspiro[4.5]decane |
1086395-20-1 | >98% | 100mg |
£403.00 | 2024-05-24 | |
| Apollo Scientific | OR946490-500mg |
7-Benzyl-1,7-diazaspiro[4.5]decane |
1086395-20-1 | >98% | 500mg |
£756.00 | 2024-05-24 | |
| Apollo Scientific | OR946490-1g |
7-Benzyl-1,7-diazaspiro[4.5]decane |
1086395-20-1 | >98% | 1g |
£1267.00 | 2024-05-24 | |
| Chemenu | CM139425-250mg |
7-benzyl-1,7-diazaspiro[4.5]decane |
1086395-20-1 | 95% | 250mg |
$359 | 2023-11-25 |
7-(Phenylmethyl)-1,7-diazaspiro4.5decane Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 7-(Phenylmethyl)-1,7-diazaspiro4.5decane
7-(Phenylmethyl)-1,7-diazaspiro[4.5]decane (CAS 1086395-20-1): A Comprehensive Overview
7-(Phenylmethyl)-1,7-diazaspiro[4.5]decane (CAS 1086395-20-1) is a unique spirocyclic amine compound that has garnered significant attention in pharmaceutical and chemical research. This nitrogen-containing heterocycle features a distinctive spiro[4.5]decane core structure with a phenylmethyl substitution, making it particularly valuable for drug discovery and material science applications.
The molecular structure of 7-(Phenylmethyl)-1,7-diazaspiro[4.5]decane combines the rigidity of a spirocyclic framework with the versatility of diamine functionality. This combination creates interesting molecular geometry and electronic properties that researchers are exploring for various applications. Recent studies suggest potential in neurological research, particularly in projects investigating neurotransmitter modulation, which aligns with current scientific interest in central nervous system therapeutics.
From a synthetic chemistry perspective, 7-(Phenylmethyl)-1,7-diazaspiro[4.5]decane represents an important building block for more complex molecular architectures. Its spirocyclic structure offers advantages in drug design by potentially improving metabolic stability and bioavailability - key considerations in modern pharmaceutical development. These properties make it relevant to current trends in small molecule drug discovery and medicinal chemistry optimization.
The compound's physicochemical properties have been the subject of several recent investigations. Researchers have noted its interesting solubility profile and stability characteristics, which are crucial for formulation scientists working on drug delivery systems. These aspects are particularly relevant given the growing focus on bioavailability enhancement in pharmaceutical research, a topic frequently searched in scientific databases and AI platforms.
In material science applications, 7-(Phenylmethyl)-1,7-diazaspiro[4.5]decane has shown promise as a precursor for functional materials. Its rigid structure and nitrogen-rich composition make it potentially useful in developing advanced polymeric materials with specific thermal or mechanical properties. This aligns with current industry interest in high-performance materials for various technological applications.
The synthesis of 7-(Phenylmethyl)-1,7-diazaspiro[4.5]decane typically involves multistep organic transformations, with recent literature focusing on more efficient and sustainable routes. Green chemistry principles are being applied to its production, reflecting the broader trend toward environmentally friendly synthesis methods in chemical manufacturing - a hot topic in both academic and industrial chemistry circles.
Analytical characterization of 7-(Phenylmethyl)-1,7-diazaspiro[4.5]decane presents some unique challenges due to its structural complexity. Advanced techniques like NMR spectroscopy and mass spectrometry are typically employed for quality control, with recent method developments focusing on improved sensitivity and accuracy. These analytical aspects are particularly important given the increasing regulatory requirements for compound characterization in pharmaceutical applications.
The commercial availability of 7-(Phenylmethyl)-1,7-diazaspiro[4.5]decane has increased in recent years, reflecting growing demand from research institutions and pharmaceutical companies. Suppliers typically offer it as a high-purity research chemical, with various packaging options to meet different laboratory needs. Market analysts note rising interest in such specialty chemicals as the pharmaceutical industry expands its exploration of novel molecular scaffolds for drug development.
Safety considerations for handling 7-(Phenylmethyl)-1,7-diazaspiro[4.5]decane follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and good laboratory practices are recommended when working with this material. These precautions align with the broader scientific community's emphasis on laboratory safety and responsible research practices.
Future research directions for 7-(Phenylmethyl)-1,7-diazaspiro[4.5]decane may explore its potential in emerging areas like catalysis or as a ligand in coordination chemistry. The compound's unique structure could offer advantages in designing new molecular catalysts or metal-organic frameworks, areas that are currently receiving substantial research funding and attention in the scientific literature.
In conclusion, 7-(Phenylmethyl)-1,7-diazaspiro[4.5]decane (CAS 1086395-20-1) represents an interesting and versatile chemical entity with multiple potential applications across pharmaceutical and material science fields. Its distinctive spirocyclic architecture and functional group arrangement continue to attract research interest, particularly in contexts where molecular complexity and structural novelty are valued. As synthetic methodologies advance and new applications are discovered, this compound will likely remain an important subject of scientific investigation.
1086395-20-1 (7-(Phenylmethyl)-1,7-diazaspiro4.5decane) Related Products
- 151213-39-7((4aS,7aS)-6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)